Cas no 2039889-99-9 (N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide
• CAS No: 2039889-99-9
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6316454
• PubChem ID: 120895338
• Update Time: 2025-05-24

N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167337
• 2039889-99-9
• N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H19N3O4S/c17-11-13-18(12-10-14-4-2-1-3-5-14)24(22,23)16-8-6-15(7-9-16)19(20)21/h1-9H,10-13,17H2
• InChI Key： BTVTZRYMBMEADV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CCN)CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide

N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide (CAS No. 2039889-99-9) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzene ring substituted with a sulfonamide group, an aminoethyl chain, and a phenylethyl group, along with a nitro substituent. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The presence of the nitro group in this compound adds electron-withdrawing effects, which can enhance the stability of the molecule and influence its pharmacokinetic properties. Additionally, the aminoethyl chain and phenylethyl group provide opportunities for further functionalization, enabling the exploration of diverse chemical interactions and applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The sulfonamide moiety has been shown to improve the solubility and bioavailability of drugs, making it an attractive candidate for developing targeted therapies. Furthermore, the nitro group can serve as a handle for click chemistry reactions, facilitating the construction of complex molecular architectures with precision.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has been reported to significantly enhance the efficiency of these reactions, leading to higher yields and better purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Another area where this compound has garnered attention is its role in materials science. The combination of aromatic rings and functional groups makes it suitable for applications in polymer chemistry and nanotechnology. For instance, it can be used as a building block for constructing stimuli-responsive polymers or as a ligand in metal-organic frameworks (MOFs). These applications leverage the compound's ability to form strong intermolecular interactions, such as hydrogen bonding and π-π stacking.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfonamide group plays a critical role in stabilizing charge distribution within the molecule, while the nitro group introduces additional electronic effects that can be exploited in redox reactions.

In conclusion, N-(2-aminoethyl)-4-nitro-N-(2-phenylethyl)benzene-1-sulfonamide (CAS No. 2039889-99-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers in drug discovery, materials science, and chemical engineering. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.